BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Thermochemical Properties of Aluminum lodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002

This technical guide provides a comprehensive overview of the thermochemical data for
aluminum iodide (All3). It is intended for researchers, scientists, and professionals in drug
development and other fields who require a detailed understanding of the thermodynamic
properties of this compound. This document summarizes key quantitative data, outlines
experimental methodologies for its synthesis, and presents a logical diagram illustrating the
relationships between its different physical states.

Thermochemical Data

The thermochemical properties of aluminum iodide are crucial for understanding its behavior
in chemical reactions and for process design. The following tables summarize the standard
enthalpy of formation, standard molar entropy, and heat capacity for aluminum iodide in its
solid, liquid, and gaseous phases.

Table 1: Standard Enthalpy of Formation (AfH°®)

The standard enthalpy of formation is the change in enthalpy when one mole of a compound is
formed from its constituent elements in their standard states.
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Phase Formula AfH® (kJ/mol)
Solid Alls(s) -302.9[1][2]
Liquid Alls(l) -289.44

Gas Alls(g) -193.30[3]

Gas (Dimer) Alzls(g) -489.53

Table 2: Standard Molar Entropy (S°)

Standard molar entropy is the entropy content of one mole of a substance under standard state

conditions.
Phase Formula S° (J/Imol-K)
Solid Alls(s) 195.9[1][2]
Liquid Alls(l) 223.65
Gas Alls(g) 373.60[3]
Gas (Dimer) Alzles(g) Not specified

Table 3: Heat Capacity (Cp)

Heat capacity is the amount of heat that must be added to a specified amount of a substance

to cause a temperature increase of one unit.

Phase Formula Cp (J/mol-K)
Solid Alls(s) 98.7[1]

Liquid Alls(l) 121.3 (at 464 K)
Gas Alls(g) Not specified
Gas (Dimer) Alzles(g) Not specified
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Experimental Protocols

While detailed experimental procedures for the direct determination of the thermochemical data
of aluminum iodide are not readily available in the cited literature, the synthesis of aluminum
iodide is well-documented. The thermochemical values presented above are typically
determined using calorimetric techniques.

2.1. Synthesis of Aluminum lodide

The most common method for preparing aluminum iodide is the direct reaction of aluminum
metal with iodine.[1][2] This reaction is highly exothermic.

Materials:

Aluminum powder or foil

Elemental iodine

Water (as a catalyst)

Inert solvent (e.g., carbon tetrachloride) (optional)

Procedure:

o Direct Combination: A mixture of aluminum powder and iodine is prepared. The addition of a
small amount of water catalyzes a vigorous reaction, producing significant heat and purple
iodine vapor.[1][2] The reaction is as follows:

2Al(s) + 3l2(s) — 2AlIs(s)[1]

o Solvent-Based Method: To control the reaction rate, aluminum granules and iodine can be
refluxed in an inert solvent such as carbon tetrachloride.

2.2. General Methodology for Thermochemical Data Determination

o Enthalpy of Formation: The standard enthalpy of formation is typically determined using
reaction calorimetry. This involves measuring the heat released or absorbed during a
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chemical reaction. For aluminum iodide, this would involve reacting aluminum and iodine
under controlled conditions in a calorimeter.

o Entropy: The standard molar entropy is calculated from heat capacity measurements at low
temperatures. The heat capacity is measured as a function of temperature, and the entropy
is then determined by integrating the heat capacity divided by the temperature from absolute
zero to the desired temperature.

» Heat Capacity: Heat capacity is measured using calorimetry. A known amount of heat is
supplied to the sample, and the resulting temperature change is measured.

Logical Relationships of Aluminum lodide Phases

The following diagram illustrates the relationships between the different phases of aluminum
iodide and the factors that influence transitions between them. In the solid state, aluminum
iodide exists as a dimer (Alzls).[1] In the gas phase, both the monomer (Allz) and the dimer are
present.

Liquid Phase

Solid Phase Melting Alls (1)

Alzle (S)
Dimer

Gas Phase

Sublimation

Alls (9) Dissociation
Monomer [ ——————"" | Abls (9)

Dlmerlzatﬂ' Dimer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Aluminum lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582002#thermochemical-data-for-aluminum-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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